Cas no 2171157-32-5 ((2R,3S)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• CAS No: 2171157-32-5
• MF: C₃₃H₃₈N₂O₆
• MW: 558.664629459381
• CID: 5803872
• PubChem ID: 165576908
• Update Time: 2025-07-17

(2R,3S)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• (2R,3S)-3-(benzyloxy)-2-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]butanoic acid
• 2171157-32-5
• EN300-1536628

• Inchi： 1S/C33H38N2O6/c1-23(40-21-24-13-5-4-6-14-24)31(32(37)38)35-30(36)19-7-2-3-12-20-34-33(39)41-22-29-27-17-10-8-15-25(27)26-16-9-11-18-28(26)29/h4-6,8-11,13-18,23,29,31H,2-3,7,12,19-22H2,1H3,(H,34,39)(H,35,36)(H,37,38)/t23-,31+/m0/s1
• InChI Key： DIVYTNXMDGFNMS-GTYOFVGBSA-N
• SMILES： O(C(NCCCCCCC(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 558.27298694g/mol
• Monoisotopic Mass: 558.27298694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 114Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid

Comprehensive Overview of (2R,3S)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid (CAS No. 2171157-32-5)

The compound (2R,3S)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid (CAS No. 2171157-32-5) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a benzyloxy group and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex peptides with high stereochemical purity. Researchers and pharmaceutical developers frequently seek this compound due to its role in advancing drug discovery and bioconjugation technologies.

In recent years, the demand for custom peptide synthesis and Fmoc-protected amino acids has surged, driven by breakthroughs in targeted drug delivery and biologics. The (2R,3S)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid is particularly notable for its compatibility with solid-phase peptide synthesis (SPPS), a technique pivotal for producing therapeutic peptides. This aligns with the growing interest in personalized medicine and precision oncology, where peptides play a critical role in modulating biological pathways.

The Fmoc group in this compound ensures selective deprotection during synthesis, a feature highly valued in automated peptide synthesizers. This property addresses common challenges like side-chain reactivity and racemization, which are frequently searched topics in peptide chemistry forums. Additionally, the benzyloxy moiety enhances solubility in organic solvents, facilitating reactions in non-aqueous environments—a key consideration for researchers optimizing high-throughput screening protocols.

From an industrial perspective, CAS No. 2171157-32-5 is often referenced in patents related to GPCR-targeting therapeutics and enzyme inhibitors. Its structural complexity enables the design of allosteric modulators, a hot topic in drug development circles. The compound’s chiral centers (2R,3S) are also crucial for studies on stereoselective catalysis, a field gaining traction due to its applications in green chemistry and sustainable manufacturing.

Quality control of (2R,3S)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid involves advanced analytical techniques like HPLC and mass spectrometry, ensuring compliance with GMP standards. This rigor meets the pharmaceutical industry’s emphasis on impurity profiling, a subject of numerous FDA guidelines discussions. Furthermore, the compound’s stability under cryogenic storage conditions makes it a reliable choice for long-term research projects.

In summary, CAS No. 2171157-32-5 represents a nexus of innovation in peptide therapeutics and medicinal chemistry. Its multifaceted applications—from SPPS to chiral auxiliaries—underscore its relevance in addressing contemporary challenges like drug resistance and biomarker discovery. As the scientific community continues to explore bioactive scaffolds, this compound remains a cornerstone for cutting-edge research.